molecular formula C8H12Cl2N2O2 B6275534 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride CAS No. 2758006-26-5

6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride

Cat. No. B6275534
CAS RN: 2758006-26-5
M. Wt: 239.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride, also known as 6-AEP, is an organic compound used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water, alcohol, and other organic solvents. 6-AEP is a derivative of pyridine and is commonly used in the synthesis of other compounds, such as amines and other carboxylic acids. 6-AEP is also used in biochemical and physiological research, as it has been found to have a variety of effects on the body.

Mechanism of Action

The mechanism of action of 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as acetylcholinesterase and monoamine oxidase. It is also thought to modulate the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride has been found to have a variety of biochemical and physiological effects on the body. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. It has also been found to modulate the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine. In addition, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride has been found to have anti-inflammatory and antioxidant properties, and it has been shown to have a protective effect against certain types of cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride in laboratory experiments is its solubility in a variety of solvents, which makes it easy to work with and measure. In addition, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride is relatively inexpensive and is readily available. However, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride can be toxic in high concentrations, so it is important to use it with caution.

Future Directions

In the future, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride could be used to develop new drugs and treatments for a variety of conditions. It could also be used to study the effects of neurotransmitter release and enzyme inhibition in more detail. Additionally, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride could be used to develop more effective methods of synthesizing other compounds, such as amines and carboxylic acids. Finally, 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride could be used to study the effects of oxidative stress and inflammation in more detail.

Synthesis Methods

6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride can be synthesized using the reaction of pyridine-3-carboxylic acid and ethylenediamine. This reaction is typically carried out in the presence of an acid catalyst, such as hydrochloric acid, and is typically heated to a temperature of around 100°C. The reaction produces a white solid, which is 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride dihydrochloride. This reaction can also be used to synthesize other derivatives of pyridine-3-carboxylic acid, such as 6-aminohexanoic acid and 6-aminohexanoic acid dihydrochloride.

Scientific Research Applications

6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been found to have a variety of effects on the body, including the inhibition of certain enzymes and the modulation of neurotransmitter release. 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride has also been used in the synthesis of other compounds, such as amines and other carboxylic acids.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(1-aminoethyl)pyridine-3-carboxylic acid dihydrochloride involves the reaction of 3-pyridinecarboxylic acid with ethylenediamine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-pyridinecarboxylic acid", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-pyridinecarboxylic acid is dissolved in a suitable solvent such as ethanol or water.", "Step 2: Ethylenediamine is added to the solution and the mixture is heated to reflux for several hours.", "Step 3: The reaction mixture is cooled and the product, 6-(1-aminoethyl)pyridine-3-carboxylic acid, is isolated by filtration or extraction.", "Step 4: Hydrochloric acid is added to the product to form the dihydrochloride salt, which is isolated by filtration or crystallization." ] }

CAS RN

2758006-26-5

Molecular Formula

C8H12Cl2N2O2

Molecular Weight

239.1

Purity

90

Origin of Product

United States

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